Cas no 1805235-81-7 (4,5-Diamino-3-(difluoromethyl)pyridine-2-methanol)

4,5-Diamino-3-(difluoromethyl)pyridine-2-methanol is a specialized heterocyclic compound featuring a pyridine core substituted with amino groups at the 4 and 5 positions, a difluoromethyl group at the 3 position, and a hydroxymethyl group at the 2 position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and hydroxymethyl functionalities enhances its versatility for further derivatization, while the difluoromethyl group can influence electronic and steric properties. Its well-defined molecular architecture ensures consistent performance in applications requiring precise functionalization, such as the development of bioactive molecules or advanced materials.
4,5-Diamino-3-(difluoromethyl)pyridine-2-methanol structure
1805235-81-7 structure
Product Name:4,5-Diamino-3-(difluoromethyl)pyridine-2-methanol
CAS No:1805235-81-7
MF:C7H9F2N3O
MW:189.162667989731
CID:4850523
Update Time:2025-10-29

4,5-Diamino-3-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

    • 4,5-Diamino-3-(difluoromethyl)pyridine-2-methanol
    • Inchi: 1S/C7H9F2N3O/c8-7(9)5-4(2-13)12-1-3(10)6(5)11/h1,7,13H,2,10H2,(H2,11,12)
    • InChI Key: XYQKMFSLSPKGHX-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C(=CN=C1CO)N)N)F

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 170
  • XLogP3: -0.7
  • Topological Polar Surface Area: 85.2

4,5-Diamino-3-(difluoromethyl)pyridine-2-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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Additional information on 4,5-Diamino-3-(difluoromethyl)pyridine-2-methanol

Comprehensive Overview of 4,5-Diamino-3-(difluoromethyl)pyridine-2-methanol (CAS No. 1805235-81-7)

4,5-Diamino-3-(difluoromethyl)pyridine-2-methanol (CAS No. 1805235-81-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyridine derivative family, characterized by its difluoromethyl and methanol functional groups, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing novel heterocyclic compounds, which are pivotal in drug discovery and material science.

The molecular structure of 4,5-Diamino-3-(difluoromethyl)pyridine-2-methanol features a pyridine core with two amino groups at the 4 and 5 positions, a difluoromethyl group at the 3 position, and a methanol substituent at the 2 position. This arrangement offers versatile reactivity, making it a valuable intermediate in organic synthesis. Recent studies highlight its potential in developing antimicrobial agents and enzyme inhibitors, aligning with the growing demand for innovative therapeutic solutions in the post-pandemic era.

In the context of green chemistry and sustainable development, 4,5-Diamino-3-(difluoromethyl)pyridine-2-methanol has been explored for its eco-friendly synthesis routes. Researchers are optimizing catalytic processes to reduce waste and energy consumption, addressing the global push for sustainable chemical manufacturing. This aligns with the increasing popularity of search terms like "green synthesis of pyridine derivatives" and "sustainable drug intermediates," reflecting the industry's shift toward environmentally conscious practices.

The compound's potential applications extend to the field of agrochemicals, where its structural motifs are being investigated for designing next-generation crop protection agents. With the rising global focus on food security and sustainable agriculture, 4,5-Diamino-3-(difluoromethyl)pyridine-2-methanol could play a critical role in developing safer and more effective pesticides. This resonates with frequently searched queries such as "novel agrochemical intermediates" and "pyridine-based pesticides," underscoring its relevance in contemporary research.

From a technical perspective, the synthesis of 4,5-Diamino-3-(difluoromethyl)pyridine-2-methanol involves multi-step reactions, including halogenation, amination, and reduction. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to enhance yield and purity, topics frequently discussed in academic and industrial forums. These methodologies cater to the growing interest in "efficient organic synthesis" and "process optimization," which dominate search trends in chemical research.

Quality control and analytical characterization of 4,5-Diamino-3-(difluoromethyl)pyridine-2-methanol are critical for ensuring its suitability in high-value applications. Techniques such as HPLC, NMR, and mass spectrometry are routinely used to verify its purity and structural integrity. These methods are often searched alongside terms like "analytical validation of pharmaceutical intermediates," highlighting the compound's importance in precision-driven industries.

In summary, 4,5-Diamino-3-(difluoromethyl)pyridine-2-methanol (CAS No. 1805235-81-7) represents a versatile and promising compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and alignment with sustainable chemistry trends make it a focal point for ongoing research. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to advancements in drug discovery and green technology.

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